Cas no 1269294-34-9 (1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole
• CAS No: 1269294-34-9
• MF: C₁₃H₉FN₂S
• MW: 244.287364721298
• CID: 1089300
• PubChem ID: 56956090
• Update Time: 2025-05-21

1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole
• 1-(2-fluorophenyl)-5-thiophen-2-ylpyrazole
• AKOS022172688
• 1269294-34-9
• DTXSID90719013

• Inchi： 1S/C13H9FN2S/c14-10-4-1-2-5-11(10)16-12(7-8-15-16)13-6-3-9-17-13/h1-9H
• InChI Key： QFSUWRYMVHZNOH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=NN1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 244.04704763g/mol
• Monoisotopic Mass: 244.04704763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole

Professional Introduction to 1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole (CAS No. 1269294-34-9)

1-(2-Fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole, with the CAS number 1269294-34-9, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound combines a fluorophenyl group with a thiophen-2-yl moiety, linked through a central pyrazole ring. Such a configuration makes it an intriguing candidate for further exploration, particularly in the development of novel therapeutic agents.

The fluorine atom in the 2-fluorophenyl group is a key feature that enhances the compound's pharmacological activity. Fluorine substitution is well-documented for its ability to modulate metabolic stability, binding affinity, and overall biological activity of molecules. In the context of 1-(2-fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole, this fluorine atom may contribute to improved binding interactions with biological targets, making it a valuable scaffold for drug design.

The incorporation of the thiophen-2-yl group adds another layer of complexity and functionality to the molecule. Thiophene derivatives are widely recognized for their role in various pharmaceuticals, including antiviral, antifungal, and anti-inflammatory agents. The presence of this moiety in 1-(2-fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole suggests potential interactions with biological receptors that could be exploited for therapeutic purposes.

The central pyrazole ring is another critical component of this compound. Pyrazole derivatives have been extensively studied due to their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 1-(2-fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole opens up numerous possibilities for its application in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). These interactions are crucial for many biological processes and are often targeted by therapeutic agents. The unique structure of 1-(2-fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole, with its combination of fluorine and thiophene substituents, makes it a promising candidate for inhibiting PPIs. Several studies have demonstrated that pyrazole derivatives can effectively disrupt these interactions, leading to potential therapeutic benefits.

. Thiophene derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. This interaction can lead to a wide range of pharmacological effects, making< strong1-(2-fluorophenyl)-5-(thiophen-2-yl)-1H-pyrazole strongethe ideal candidate for further investigation in drug discovery.